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Compound of Interest

Compound Name: Soyasaponin II

Cat. No.: B192431 Get Quote

This guide provides a comprehensive overview of Soyasaponin II, a bioactive triterpenoid

saponin found predominantly in soybeans (Glycine max). It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, biological activities, and associated experimental protocols.

Core Properties of Soyasaponin II
Soyasaponin II, also known as Soyasaponin Bc or Soyasaponin BII, is a member of the group

B soyasaponins.[1] Its chemical and physical properties are summarized below.

Table 1: Physicochemical Properties of Soyasaponin II
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Property Value Source(s)

CAS Number 55319-36-3 [1][2][3][4]

Molecular Formula C₄₇H₇₆O₁₇ [1][2]

Molecular Weight 913.11 g/mol [2][5]

Exact Mass 912.5083 Da [2]

Appearance Solid [5]

Melting Point 212 - 215 °C [5]

Solubility

Chloroform: Slightly soluble

(0.1-1 mg/ml) DMSO:

Sparingly soluble (1-10 mg/ml)

Methanol: Slightly soluble (0.1-

1 mg/ml) Water: Sparingly

soluble (1-10 mg/ml)

[1]

Storage -20°C, protect from light [2][6]

Stability ≥ 4 years at -20°C [1]

Pharmacological Activities and Signaling Pathways
Soyasaponin II has demonstrated a range of biological activities, making it a compound of

interest for therapeutic development. Its known effects include anti-inflammatory, antiviral, and

anticancer properties.

2.1 Anti-inflammatory Activity

Soyasaponin II has been shown to protect against acute liver failure by inhibiting the priming

of the NLRP3 inflammasome.[7] This is achieved by diminishing the phosphorylation of Y-Box

Binding Protein 1 (YB-1), a key event in the inflammatory cascade.[8] The proposed

mechanism involves the modulation of the AKT signaling pathway.[8]
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Soyasaponin II inhibits NLRP3 inflammasome priming.

2.2 Antiviral Activity

Soyasaponin II has been found to inhibit the replication of several viruses in vitro.[1][6]

Table 2: Antiviral Activity of Soyasaponin II

Virus IC₅₀ Source(s)

Herpes Simplex Virus 1 (HSV-

1)
54 µM [1][6]

Human Cytomegalovirus

(HCMV)
104 µM [1][6]

Influenza Virus 88 µM [1][6]

Human Immunodeficiency

Virus (HIV-1)
112 µM [6]

2.3 Anticancer Activity

This saponin has been observed to inhibit the proliferation of HeLa cells and induce apoptosis

at concentrations ranging from 100 to 400 mg/L.[1] Research on related soyasaponins

suggests that they can modulate key signaling pathways involved in cancer progression, such

as the PI3K/Akt/NF-κB and MAPK pathways.[9][10][11] For instance, soyasaponins can blunt

inflammation by inhibiting the ROS-mediated activation of the PI3K/Akt/NF-κB pathway.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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